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Compound of Interest

Compound Name:
2,7-Diiodophenanthrene-9,10-

dione

Cat. No.: B096020 Get Quote

Application Notes and Protocols for 2,7-
Diiodophenanthrene-9,10-dione
Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive handling and storage

information is publicly available for 2,7-Diiodophenanthrene-9,10-dione. The following

recommendations are extrapolated from safety data for analogous compounds, namely 2,7-

Dibromophenanthrene-9,10-dione and the parent compound 9,10-Phenanthrenedione. It is

imperative to treat 2,7-Diiodophenanthrene-9,10-dione with at least the same level of caution

as these related compounds. All laboratory personnel must be thoroughly trained in handling

hazardous chemicals and should consult with their institution's safety officer before

commencing any work.

Quantitative Data Summary
The following table summarizes key physical, chemical, and safety data extrapolated from

analogous compounds. This information should be used as a guideline for preliminary risk

assessment.
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Property
Data for Analogous
Compounds

Source Compound

Physical State Solid, Crystalline Powder 9,10-Phenanthrenedione[1]

Appearance Orange 9,10-Phenanthrenedione[1]

Molecular Formula C₁₄H₆I₂O₂
2,7-Diiodophenanthrene-9,10-

dione[2]

Molecular Weight 460.00 g/mol
2,7-Diiodophenanthrene-9,10-

dione[2]

Melting Point 207 - 212 °C (404.6 - 413.6 °F) 9,10-Phenanthrenedione[1]

Boiling Point > 360 °C (680 °F) 9,10-Phenanthrenedione[1]

Flash Point 245 °C (473 °F) 9,10-Phenanthrenedione[1]

Storage Temperature
Store in a cool, dry, and well-

ventilated place.

2,7-Dibromophenanthrene-

9,10-dione[3]

Incompatibilities Oxidizing agents.[1] 9,10-Phenanthrenedione[1]

Hazard Statements (GHS)

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. (Based on

analogues)

2,7-Dibromophenanthrene-

9,10-dione[4], 9,10-

Phenanthrenedione[1]

Experimental Protocols
The following protocols are designed to ensure the safe handling and storage of 2,7-
Diiodophenanthrene-9,10-dione, based on best practices for similar chemical compounds.

Before handling the compound, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield (European Standard - EN 166).[5]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves before use.

[6]
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Body Protection: A laboratory coat or long-sleeved clothing.[5]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[3] If

dust formation is likely, a NIOSH/MSHA or European Standard EN 149 approved respirator

may be necessary.[6]

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Have an appropriate spill kit and fire extinguisher readily available.

Ensure an eyewash station and safety shower are in close proximity.[1]

Dispensing and Weighing:

Conduct all dispensing and weighing of the solid compound within a chemical fume hood

to avoid inhalation of dust.[3]

Use appropriate tools (e.g., spatulas) for transferring the solid.

Avoid generating dust during handling.[1]

General Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory area.[3]

Wash hands thoroughly with soap and water after handling the compound.[3]

Keep the container tightly closed when not in use.[1]

Container:

Store in the original, tightly sealed container.[3]

Ensure the container is clearly labeled with the chemical name and any relevant hazard

warnings.
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Storage Conditions:

Store in a cool, dry, and well-ventilated area.[3]

Keep away from sources of ignition and direct sunlight.

Store away from incompatible materials, such as oxidizing agents.[1]

Long-term Storage:

For extended storage, consider an inert atmosphere (e.g., under argon or nitrogen) to

prevent potential degradation, although specific stability data is unavailable.

Minor Spills:

Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid, avoiding dust

generation.[3]

Place the collected material into a suitable, labeled container for disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Major Spills:

Evacuate the area and prevent entry.

Notify the appropriate safety personnel.

Ventilate the area if it is safe to do so.

Waste Disposal:

Dispose of waste material and empty containers in accordance with local, regional, and

national regulations.[1]

Do not dispose of down the drain or into the environment.

Visualized Workflows
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The following diagrams illustrate the key workflows for handling and storing 2,7-
Diiodophenanthrene-9,10-dione.
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Caption: Workflow for the safe handling of 2,7-Diiodophenanthrene-9,10-dione.
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Caption: Key recommendations for the proper storage of 2,7-Diiodophenanthrene-9,10-
dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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